9-Phosphabicyclo[3.3.1]nonane
9-Phosphabicyclo[3.3.1]nonane
9-phosphabicyclononanes appears as a colorless to light-colored solid. Insoluble in water and denser than water. Contact may cause burns to skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. May ignite upon exposure to air. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
13887-02-0
VCID:
VC0088094
InChI:
InChI=1S/C8H15P/c1-3-7-5-2-6-8(4-1)9-7/h7-9H,1-6H2
SMILES:
C1CC2CCCC(C1)P2
Molecular Formula:
C8H15P
Molecular Weight:
142.18 g/mol
9-Phosphabicyclo[3.3.1]nonane
CAS No.: 13887-02-0
Main Products
VCID: VC0088094
Molecular Formula: C8H15P
Molecular Weight: 142.18 g/mol
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| CAS No. | 13887-02-0 |
|---|---|
| Product Name | 9-Phosphabicyclo[3.3.1]nonane |
| Molecular Formula | C8H15P |
| Molecular Weight | 142.18 g/mol |
| IUPAC Name | 9-phosphabicyclo[3.3.1]nonane |
| Standard InChI | InChI=1S/C8H15P/c1-3-7-5-2-6-8(4-1)9-7/h7-9H,1-6H2 |
| Standard InChIKey | QJCMAJXWIAFFED-UHFFFAOYSA-N |
| SMILES | C1CC2CCCC(C1)P2 |
| Canonical SMILES | C1CC2CCCC(C1)P2 |
| Physical Description | 9-phosphabicyclononanes appears as a colorless to light-colored solid. Insoluble in water and denser than water. Contact may cause burns to skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. May ignite upon exposure to air. Used to make other chemicals. Liquid |
| Description | 9-phosphabicyclononanes appears as a colorless to light-colored solid. Insoluble in water and denser than water. Contact may cause burns to skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. May ignite upon exposure to air. Used to make other chemicals. |
| PubChem Compound | 117171 |
| Last Modified | Nov 11 2021 |
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